molecular formula C17H25N B8718922 Acridine, 9-butyl-1,2,3,4,5,6,7,8-octahydro- CAS No. 99922-90-4

Acridine, 9-butyl-1,2,3,4,5,6,7,8-octahydro-

Cat. No. B8718922
CAS RN: 99922-90-4
M. Wt: 243.4 g/mol
InChI Key: NJADHIXCFFHCMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Acridine, 9-butyl-1,2,3,4,5,6,7,8-octahydro- is a useful research compound. Its molecular formula is C17H25N and its molecular weight is 243.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acridine, 9-butyl-1,2,3,4,5,6,7,8-octahydro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acridine, 9-butyl-1,2,3,4,5,6,7,8-octahydro- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

99922-90-4

Molecular Formula

C17H25N

Molecular Weight

243.4 g/mol

IUPAC Name

9-butyl-1,2,3,4,5,6,7,8-octahydroacridine

InChI

InChI=1S/C17H25N/c1-2-3-8-13-14-9-4-6-11-16(14)18-17-12-7-5-10-15(13)17/h2-12H2,1H3

InChI Key

NJADHIXCFFHCMB-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=C2CCCCC2=NC3=C1CCCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 500 mL, one-necked flask equipped with a magnetic stirring bar, a Claisen adapter, and a reflux condenser equipped with a nitrogen inlet attached to a bubble (Note 6) is charged with 17.0 g (0.22 mol) of ammonium acetate, 82 g (0.41 mol) of cupric acetate monohydrate and 200 mL of glacial acetic acid, then flushed with nitrogen. The mixture is stirred and heated at reflux under a static atmosphere of nitrogen for 15 min., then the resulting solution is cooled slightly as 53 g (0.20 mol) of 8-n-butyl-2-hydroxytricyclo[7.3.1.02,7 ]tridecan-13-one is added in several portions. The blue-green reaction mixture is stirred and heated at reflux under nitrogen for 3 hrs., then the reaction flask is cooled in an ice bath for 2-3 hours. Precipitated cuprous acetate is removed by vacuum filtration using a fitted glass funnel (medium or coarse porosity) and washed with 100 mL of acetic acid. The combined filtrates are diluted with 500 mL of water, cooled in ice and carefully neutralized by slow addition of aqueous sodium hydroxide (Note 7). The resulting cloudy mixture is transferred to a separatory funnel and extracted with ether (400 mL, then 2× 200 mL). The combined ether extracts are washed with 140 mL of 3% aqueous sodium hydroxide and 70 mL of saturated aqueous sodium chloride, then dried using anhydrous magnesium sulfate with 1 g of decolorizing charcoal (Norit). The solids are removed by filtration and washed with at least 200 ml of ether. The combined filtrates are concentrated to minimum volume using a rotary evaporator and residual solvent is removed under vacuum (1mm). The product is obtained as a beige crystalline solid, mp 35-37° C., 47 g (97%) (Note 8).
Quantity
17 g
Type
reactant
Reaction Step One
[Compound]
Name
cupric acetate monohydrate
Quantity
82 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
8-n-butyl-2-hydroxytricyclo[7.3.1.02,7 ]tridecan-13-one
Quantity
53 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.